1-(5-Bromo-2-hydroxy-3-methylphenyl)ethanone

• IUPAC Name: 1-(5-bromo-2-hydroxy-3-methylphenyl)ethanone
• InChI: InChI=1S/C9H9BrO2/c1-5-3-7(10)4-8(6(2)11)9(5)12/h3-4,12H,1-2H3
• InChI Key: FYCJGBWDWQDUPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1O)C(=O)C)Br
• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol
• CAS No.: 72422-80-1

Description

“1-(5-Bromo-2-hydroxy-3-methylphenyl)ethanone” is a chemical compound with the molecular formula C9H9BrO2. It is also known by its IUPAC name, this compound.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a bromine atom and a hydroxyl group attached to a benzene ring, which is further connected to an ethanone group. The exact 3D structure is not provided in the available resources.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 229.07 g/mol. Other physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

Molecular Docking and ADMET Studies

• Anti-microbial Properties : Ethanone derivatives, including compounds similar to 1-(5-Bromo-2-hydroxy-3-methylphenyl)ethanone, have been found to possess anti-microbial properties. A study conducted molecular docking to determine the binding efficacy of such compounds with proteins in Staphylococcus aureus. ADMET properties of the compound were also assessed (Medicharla et al., 2022).

Regioselective Bromination Reactions

• Synthesis of Derivatives : Regioselective bromination of similar ethanone compounds has been investigated, leading to the synthesis of various derivatives. These compounds have potential applications in different chemical reactions and syntheses (Kwiecień & Baumann, 1998).

Inhibitory Activities and Biological Studies

• 5-lipoxygenase Inhibition : Some benzyl phenyl ketone derivatives, structurally related to this compound, have been studied for their inhibitory activities on enzymes like 5-lipoxygenase, displaying significant biological activities (Vásquez-Martínez et al., 2019).

Synthesis Techniques

• Optimization of Synthesis Conditions : Studies have been conducted to optimize the synthesis conditions for similar ethanone compounds. These studies contribute to the efficient and high-yield production of these compounds (Zhou Jin-xia, 2010).

Identification of Novel Compounds

• Discovery of New Compounds : Ethanones such as this compound have led to the discovery of new compounds with potential therapeutic applications. For instance, new compounds were identified from natural sources, showing potential biological activities (Khan et al., 2003).

Safety and Hazards

Safety information indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.